Cas no 88472-61-1 (Octadecanoic acid, 12-oxo-, ethyl ester)
88472-61-1 structure
Product Name:Octadecanoic acid, 12-oxo-, ethyl ester
CAS No:88472-61-1
MF:C20H38O3
MW:326.51392698288
CID:631371
PubChem ID:15584320
Update Time:2025-04-19
Octadecanoic acid, 12-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 12-oxo-, ethyl ester
- ethyl 12-oxooctadecanoate
- ethyl 12-ketostearate
- DTXSID00574973
- SCHEMBL8813277
- 88472-61-1
-
- Inchi: 1S/C20H38O3/c1-3-5-6-13-16-19(21)17-14-11-9-7-8-10-12-15-18-20(22)23-4-2/h3-18H2,1-2H3
- InChI Key: UOWGCUALRXLHBW-UHFFFAOYSA-N
- SMILES: O=C(CCCCCC)CCCCCCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 326.28209507g/mol
- Monoisotopic Mass: 326.28209507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 43.4Ų
Octadecanoic acid, 12-oxo-, ethyl ester Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
88472-61-1 (Octadecanoic acid, 12-oxo-, ethyl ester) Related Products
- 110-38-3(Ethyl decanoate)
- 110-40-7(Diethyl decanedioate)
- 106-32-1(Ethyl n-Caprylate)
- 106-02-5(ω-Pentadecalactone)
- 539-88-8(Ethyl levulinate)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 105-50-0(Diethyl 3-oxopentanedioate)
- 109-43-3(dibutyl sebacate)
- 123-29-5(Ethyl nonanoate)
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